Cas no 65735-08-2 (5-methylisothiazole-3-carbonitrile)

• Product Name: 5-methylisothiazole-3-carbonitrile
• CAS No: 65735-08-2
• MF: C₅H₄N₂S
• MW: 124.163659095764
• CID: 2102530
• PubChem ID: 60069418
• Update Time: 2025-04-21

5-methylisothiazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-methylisothiazole-3-carbonitrile
• C5H4N2S
• 5-Methyl-3-isothiazolecarbonitrile
• 3-Isothiazolecarbonitrile, 5-methyl-
• 65735-08-2
• SCHEMBL2614498
• DTXSID401295901
• 5-METHYL-1,2-THIAZOLE-3-CARBONITRILE

• Inchi： 1S/C5H4N2S/c1-4-2-5(3-6)7-8-4/h2H,1H3
• InChI Key： FSTYEFURZHCNEV-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C#N)=N1

Computed Properties

• Exact Mass: 124.00951931Da
• Monoisotopic Mass: 124.00951931Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.9Ų